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This technical guide provides a comprehensive overview of the available preclinical data on
(E/Z)-DMU2105, a series of carboacyclic nucleoside analogs. The information presented is
primarily derived from the study by Tang et al. (2006), which details the synthesis and initial
biological evaluation of these compounds as potential antiviral agents.[1] This document is
intended for researchers, scientists, and drug development professionals interested in the
preliminary assessment of (E/Z)-DMU2105.

Core Data Summary

(E/IZ)-DMU2105 refers to a series of purine and pyrimidine nucleoside analogs characterized by
a (Z) or (E)-9-[4,4-bis(hydroxymethyl)]-2-butenyl side chain. These compounds were
synthesized as ring-open analogs of cyclohexene nucleosides and as bioisosteres of the
antiviral drug ganciclovir.[1] The primary objective of their initial evaluation was to determine the
effect of the side chain geometry on their antiviral activity.

Antiviral Activity & Cytotoxicity

The antiviral activity and cytotoxicity of the synthesized compounds were evaluated in vitro.
The quantitative data from these assays are summarized in the tables below.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15577938#bc-rfq
https://www.benchchem.com/product/b15577938/docs?utm_src=pdf-body#preclinical-data-on-e-z-dmu2105-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/16759867/
https://www.benchchem.com/product/b15577938/docs?utm_src=pdf-body#preclinical-data-on-e-z-dmu2105-a-technical-guide
https://www.benchchem.com/product/b15577938/docs?utm_src=pdf-body#preclinical-data-on-e-z-dmu2105-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/16759867/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577938?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 1: Antiviral Activity of (E/Z)-DMU2105 Analogs against Herpes Simplex Virus Type 1
(HSV-1) and Type 2 (HSV-2)

ECso (M) ECso (UM)
Compound Configuration Base against HSV-1 against HSV-2

(strain KOS) (strain G)
(2)-DMU2105 Z Guanine >100 >100
(E)-DMU2105 E Guanine >100 >100
(2)-DMU2105 Z Adenine >100 >100
(E)-DMU2105 E Adenine >100 >100
(2)-DMU2105 z Thymine >100 >100
(E)-DMU2105 E Thymine >100 >100
(2)-DMU2105 z Uracil >100 >100
(E)-DMU2105 E Uracil >100 >100
Ganciclovir - Guanine 0.2 0.3
Acyclovir - Guanine 0.1 0.2

Data extracted from Tang, Y., Muthyala, R., & Vince, R. (2006). Synthesis and biological

evaluation of carboacyclic nucleosides with (Z2) and (E)-9-[4,4-bis(hydroxymethyl)]-2-butenyl
side chain. Bioorganic & Medicinal Chemistry, 14(17), 5866-5875.[1]

Table 2: Cytotoxicity of (E/Z)-DMU2105 Analogs in Vero Cells
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ICs0 (M) in Vero

Compound Configuration Base

cells
(2)-DMU2105 V4 Guanine >100
(E)-DMU2105 E Guanine >100
(2)-DMU2105 V4 Adenine >100
(E)-DMU2105 E Adenine >100
(2)-DMU2105 Z Thymine >100
(E)-DMU2105 E Thymine >100
(2)-DMU2105 z Uracil >100
(E)-DMU2105 E Uracil >100
Ganciclovir Guanine >100

Data extracted from Tang, Y., Muthyala, R., & Vince, R. (2006). Synthesis and biological

evaluation of carboacyclic nucleosides with (Z) and (E)-9-[4,4-bis(hydroxymethyl)]-2-butenyl
side chain. Bioorganic & Medicinal Chemistry, 14(17), 5866-5875.[1]

Experimental Protocols

The following are the detailed methodologies for the key experiments cited in the primary

literature.

Antiviral Activity Assay (Plaque Reduction Assay)[1]

o Cell Culture: Vero cells (from African green monkey kidney) were grown in minimal essential

medium (MEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and

streptomycin (100 pg/mL).

 Virus Infection: Confluent monolayers of Vero cells in 6-well plates were infected with
approximately 100 plaque-forming units (PFU) of either HSV-1 (KOS strain) or HSV-2 (G

strain).
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o Compound Application: After a 1-hour adsorption period at 37°C, the virus inoculum was
removed. The cells were then overlaid with MEM containing 1% methylcellulose and varying
concentrations of the test compounds.

 Incubation: The plates were incubated at 37°C in a 5% CO2 atmosphere for 72 hours.

e Plaque Visualization and Counting: After incubation, the cell monolayers were fixed with 10%
formalin and stained with 1% crystal violet. The number of viral plaques was then counted.

o ECso Determination: The effective concentration 50% (ECso) was calculated as the
concentration of the compound that reduced the number of viral plaques by 50% compared
to the untreated virus control.

Cytotoxicity Assay (MTT Assay)[1]

o Cell Seeding: Vero cells were seeded in 96-well plates at a density of 1 x 10* cells per well
and allowed to attach overnight.

e Compound Exposure: The culture medium was replaced with fresh medium containing
various concentrations of the test compounds, and the cells were incubated for 72 hours at
37°C.

o MTT Addition: After the incubation period, 20 pL of a 5 mg/mL solution of MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS)
was added to each well.

e Formazan Solubilization: The plates were incubated for an additional 4 hours at 37°C. The
medium was then removed, and the formazan crystals were dissolved in 100 pL of dimethyl
sulfoxide (DMSO).

o Absorbance Measurement: The absorbance was measured at 570 nm using a microplate
reader.

e |Cso Determination: The inhibitory concentration 50% (ICso) was determined as the
concentration of the compound that reduced cell viability by 50% compared to the untreated
control cells.
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Visualizations
General Synthesis Workflow for (E/Z)-DMU2105 Analogs
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Caption: Synthetic pathway for (E/Z)-DMU2105 analogs.

Hypothesized Mechanism of Action for (E/Z)-DMU2105
Guanine Analog
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Caption: Hypothesized mechanism of (E/Z)-DMU2105.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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